3-[2-(3,5-dimethylisoxazol-4-yl)ethyl]-1-methyl-7-(2-thienyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 4-methoxy-N-(2-methoxyphenyl)-N-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C26H26N2O6S/c1-18-23(27-26(34-18)19-9-11-20(31-2)12-10-19)17-28(24-7-5-6-8-25(24)33-4)35(29,30)22-15-13-21(32-3)14-16-22/h5-16H,17H2,1-4H3
• InChI Key: SLYNRGPNGZZOGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CN(C3=CC=CC=C3OC)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H26N2O6S
• Molecular Weight: 494.6 g/mol

Description

3-[2-(3,5-dimethylisoxazol-4-yl)ethyl]-1-methyl-7-(2-thienyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C26H26N2O6S and its molecular weight is 494.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Heterocyclic compounds, including pyrimidine derivatives, are synthesized through various chemical reactions that allow for the exploration of their structural and electronic properties. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, demonstrates the utility of heterocyclic chemistry in creating compounds with potential anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Potential Biological Activities

The exploration of the biological activities of synthesized compounds is a significant area of research. For example, the synthesis and structure-activity relationships of thieno[2,3-d]pyrimidine-2,4-dione derivatives as potent GnRH receptor antagonists highlight the potential therapeutic applications of these compounds in treating reproductive diseases (Guo et al., 2003). Such research is pivotal in identifying new drug candidates and understanding their mechanisms of action.

Advanced Synthesis Techniques

Advanced synthesis techniques are continuously developed to enhance the efficiency and selectivity of producing heterocyclic compounds. The catalyst-free regioselective synthesis of pyrimido[5,4-e][1,2,4]triazolo[1,5-a]pyrimidines in water represents an example of green chemistry principles applied in heterocyclic compound synthesis, showcasing the movement towards more sustainable and environmentally friendly chemical processes (Karami, Farahi, & Banaki, 2015).